Cas no 135333-27-6 (4-Bromomethcathinone Hydrochloride)

• Product Name: 4-Bromomethcathinone Hydrochloride
• CAS No: 135333-27-6
• MF: C₁₀H₁₃BrClNO
• MW: 278.57332110405
• CID: 3168408
• PubChem ID: 85614394
• Update Time: 2025-05-26

4-Bromomethcathinone Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromomethcathinone Hydrochloride
• A92A031C7I
• 1-(4-BROMOPHENYL)-2-(METHYLAMINO)PROPAN-1-ONE HYDROCHLORIDE
• 1-Propanone, 1-(4-bromophenyl)-2-(methylamino)-, hydrochloride (1:1)
• Q27273789
• Brefedrone Hydrochloride (4-Bromomethcathinone Hydrochloride; 4-BMC HCl)
• PD017627
• 1-Propanone, 1-(4-bromophenyl)-2-(methylamino)-, hydrochloride
• 4-Bromomethcathinone (hydrochloride)
• 1-(4-bromophenyl)-2-(methylamino)propan-1-one;hydrochloride
• 135333-27-6
• UNII-A92A031C7I
• KFA33327
• Brefedrone Hydrochloride; 4-Bromomethcathinone Hydrochloride; 4-BMC HCl; 1-(4-Bromophenyl)-2-(methylamino)-1-propanone hydrochloride

• Inchi： 1S/C10H12BrNO.ClH/c1-7(12-2)10(13)8-3-5-9(11)6-4-8;/h3-7,12H,1-2H3;1H
• InChI Key： TYWLEEFTZLMGNE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(C)NC)=O.Cl

Computed Properties

• Exact Mass: 276.98690Da
• Monoisotopic Mass: 276.98690Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

4-Bromomethcathinone Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Bromomethcathinone Hydrochloride

Comprehensive Analysis of 4-Bromomethcathinone Hydrochloride (CAS 135333-27-6): Properties, Applications, and Research Insights

4-Bromomethcathinone Hydrochloride (CAS 135333-27-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name or abbreviated as 4-BMC HCl, belongs to the cathinone derivative family. Its molecular structure features a bromine substitution at the 4-position, which influences its physicochemical properties and reactivity. Researchers have explored its potential in various applications, including medicinal chemistry and material science, due to its unique structural characteristics.

The growing interest in 4-Bromomethcathinone Hydrochloride is evident from the surge in searches for terms like "4-BMC HCl synthesis," "CAS 135333-27-6 solubility," and "brominated cathinone derivatives." These queries reflect the compound's relevance in contemporary scientific discussions. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize its purity and stability, ensuring reliable results in experimental settings.

One of the key advantages of 4-Bromomethcathinone Hydrochloride lies in its versatility. Its hydrochloride salt form enhances solubility in aqueous solutions, making it suitable for in vitro studies. Recent publications have highlighted its role as a precursor in the synthesis of more complex molecules, particularly in the development of novel pharmacophores. This aligns with the broader trend of optimizing structure-activity relationships (SAR) in drug discovery.

From an industrial perspective, CAS 135333-27-6 is often discussed in contexts such as "fine chemical manufacturing" and "high-purity intermediates." Quality control measures, including residual solvent analysis and chiral purity assessment, are critical to meet regulatory standards. The compound's stability under varying pH conditions and thermal profiles has also been a focal point for researchers aiming to improve storage protocols.

Environmental and safety considerations are equally important when handling 4-Bromomethcathinone Hydrochloride. Proper laboratory practices, such as the use of fume hoods and personal protective equipment (PPE), are emphasized in material safety data sheets (MSDS). These precautions align with global initiatives promoting green chemistry and sustainable research practices.

In summary, 4-Bromomethcathinone Hydrochloride (CAS 135333-27-6) represents a compound of substantial scientific interest. Its applications span from medicinal chemistry to material science, driven by its adaptable chemical framework. As research continues to evolve, this compound is likely to remain a topic of discussion in peer-reviewed journals and technical forums, addressing both its challenges and opportunities.